Cas no 917246-14-1 (Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-)
917246-14-1 structure
Product Name:Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-
CAS No:917246-14-1
MF:C13H8F3NO3
MW:283.20273399353
CID:786686
PubChem ID:20571966
Update Time:2025-04-19
Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-
- 1-nitro-2-[4-(trifluoromethyl)phenoxy]benzene
- DTXSID00608868
- 917246-14-1
- WWOMISSDGZCZJN-UHFFFAOYSA-N
- SCHEMBL643370
-
- Inchi: 1S/C13H8F3NO3/c14-13(15,16)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)17(18)19/h1-8H
- InChI Key: WWOMISSDGZCZJN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC1C=CC=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 283.04562760g/mol
- Monoisotopic Mass: 283.04562760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55Ų
Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
917246-14-1 (Benzene, 1-nitro-2-[4-(trifluoromethyl)phenoxy]-) Related Products
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